Cas no 6831-91-0 (5-Methyl-1-phenyl-1H-pyrazole)

• Product Name: 5-Methyl-1-phenyl-1H-pyrazole
• CAS No: 6831-91-0
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD03086113
• CID: 95144
• PubChem ID: 138845
• Update Time: 2025-04-19

5-Methyl-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-phenyl-1H-pyrazole
• BUTTPARK 154\50-81
• 1-Phenyl-5-methylpyrazole
• 3-Methyl-2-phenylpyrazole
• 5-Methyl-1-phenylpyrazole
• Pyrazole, 5-methyl-1-phenyl-
• 1H-Pyrazole,5-methyl-1-phenyl
• 5-Methyl-1-phenyl-1H-pyrazol
• 5-Methyl-1-phenyl-pyrazol
• phenyl-1-methyl-5 pyrazole
• Pyrazole,5-methyl-1-phenyl
• AKOS009159158
• F20811
• 5-Methyl-1-phenyl-1H-pyrazole #
• 6831-91-0
• 1H-Pyrazole, 5-methyl-1-phenyl-
• 5-Methyl-1-phenyl-1H-pyrazole, AldrichCPR
• AMY12172
• SY345531
• MFCD03086113
• Q63393300
• InChI=1/C10H10N2/c1-9-7-8-11-12(9)10-5-3-2-4-6-10/h2-8H,1H
• CS-0094012
• A9104
• FT-0620590
• PS-4283
• GIPOQOUSJKAZMC-UHFFFAOYSA-N
• SCHEMBL255499
• J-517735
• DTXSID80218464
• DB-004789

• MDL： MFCD03086113
• Inchi： 1S/C10H10N2/c1-9-7-8-11-12(9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： GIPOQOUSJKAZMC-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C)=CC=N1

Computed Properties

• Exact Mass: 158.08400
• Monoisotopic Mass: 158.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.04±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 263.5 ºC (140 Torr)
• Flash Point: 108.0±18.7 ºC,
• Refractive Index: 1.6392 (estimate)
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 17.82000
• LogP: 2.18070

5-Methyl-1-phenyl-1H-pyrazole Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：